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Compound of Interest

Compound Name: 4-Bromobenzoyl cyanide

CAS No.: 6048-21-1

Cat. No.: B1275662

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-
bromobenzoyl cyanide (C₈H₄BrNO), a key intermediate in various chemical syntheses. This

document is intended for researchers, scientists, and professionals in drug development who

require a thorough understanding of the structural characterization of this compound. The guide

delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data, offering insights into the experimental choices and data interpretation that are crucial for

compound verification and quality control.

Introduction to 4-Bromobenzoyl Cyanide
4-Bromobenzoyl cyanide, with the CAS number 6048-21-1, is an aromatic compound

containing a bromo-substituted phenyl ring, a carbonyl group, and a nitrile group.[1][2] The

precise characterization of its molecular structure is paramount for its application in synthetic

chemistry, particularly in the development of pharmaceutical and agrochemical agents.

Spectroscopic techniques are indispensable tools for this purpose, each providing a unique

piece of the structural puzzle. This guide will systematically explore the ¹H NMR, ¹³C NMR, IR,

and MS data to build a complete spectroscopic profile of 4-bromobenzoyl cyanide.
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Molecular Structure and Properties:

Molecular Formula: C₈H₄BrNO[1]

Molecular Weight: 210.03 g/mol [1]

Exact Mass: 208.94763 Da[1]

IUPAC Name: 4-bromobenzoyl cyanide[1]

Caption: Molecular structure of 4-Bromobenzoyl cyanide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
Experimental Protocol:

A sample of 4-bromobenzoyl cyanide is dissolved in a deuterated solvent, typically

chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal

standard. The ¹H NMR spectrum is then acquired on a high-resolution NMR spectrometer (e.g.,

400 or 500 MHz).

Data Interpretation:

The ¹H NMR spectrum of 4-bromobenzoyl cyanide is characterized by signals in the aromatic

region. The symmetry of the para-substituted phenyl ring leads to a simplified spectrum.
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

8.00
Doublet of

Doublets (dd)
6.9, 2.3 2H

Aromatic Protons

(ortho to C=O)

7.77
Doublet of

Doublets (dd)
7.7, 1.7 2H

Aromatic Protons

(ortho to Br)

Data sourced from a publication by the Royal Society of Chemistry.[3]

The downfield chemical shifts of the aromatic protons are due to the deshielding effects of the

electron-withdrawing carbonyl and bromo substituents. The protons ortho to the carbonyl group

appear at a slightly more downfield position (8.00 ppm) compared to the protons ortho to the

bromine atom (7.77 ppm). The observed doublet of doublets splitting pattern is characteristic of

an AA'BB' spin system in a 1,4-disubstituted benzene ring.

¹³C NMR Spectroscopy
Experimental Protocol:

The ¹³C NMR spectrum is typically acquired on the same instrument as the ¹H NMR, using a

proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique

carbon atom.

Predicted Data and Interpretation:

As of the writing of this guide, experimental ¹³C NMR data for 4-bromobenzoyl cyanide is not

readily available in the public domain. However, based on established chemical shift

correlations, a predicted spectrum can be proposed.
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Predicted Chemical Shift (δ) ppm Assignment

~165 Carbonyl Carbon (C=O)

~132 Aromatic Carbon (C-Br)

~132.5 Aromatic Carbons (CH, ortho to Br)

~131 Aromatic Carbons (CH, ortho to C=O)

~130 Aromatic Carbon (C-C=O)

~115 Nitrile Carbon (C≡N)

The carbonyl carbon is expected to be the most downfield signal due to the strong deshielding

effect of the double-bonded oxygen. The aromatic carbons will appear in the typical range of

120-140 ppm, with the carbon attached to the bromine atom being significantly influenced by

the halogen's electronegativity and heavy atom effect. The nitrile carbon is expected to appear

around 115 ppm.

Sample Preparation

Data Acquisition

Data Analysis

Dissolve in CDCl3 with TMS High-Resolution NMR Spectrometer

Acquire 1H Spectrum

Acquire 13C Spectrum

Process FID (FT, Phasing, Baseline Correction) Integrate Peaks Assign Signals to Structure

Click to download full resolution via product page

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A

small amount of the solid sample can be analyzed directly using an Attenuated Total

Reflectance (ATR) accessory, or by preparing a KBr pellet.

Predicted Data and Interpretation:

While a specific experimental spectrum is not publicly available, the characteristic absorption

bands for 4-bromobenzoyl cyanide can be predicted based on its functional groups.

Predicted Wavenumber
(cm⁻¹)

Vibration Functional Group

~3100-3000 C-H stretch Aromatic

~2230-2210 C≡N stretch Nitrile

~1690-1670 C=O stretch Aryl Ketone

~1600-1450 C=C stretch Aromatic Ring

~1100-1000 C-Br stretch Aryl Halide

The spectrum is expected to be dominated by a strong, sharp absorption band for the carbonyl

(C=O) group and a medium intensity band for the nitrile (C≡N) group. The presence of aromatic

C-H stretching and C=C ring stretching bands would confirm the aromatic nature of the

compound. The C-Br stretching vibration is typically found in the fingerprint region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Experimental Protocol:

A dilute solution of 4-bromobenzoyl cyanide in a volatile solvent (e.g., methanol or

acetonitrile) is introduced into the mass spectrometer, typically using an electrospray ionization

(ESI) or electron ionization (EI) source.
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Predicted Data and Interpretation:

The mass spectrum of 4-bromobenzoyl cyanide is expected to show a characteristic

molecular ion peak corresponding to its molecular weight. Due to the presence of bromine,

which has two stable isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio, the molecular ion will

appear as a pair of peaks (M⁺ and M+2⁺) of nearly equal intensity.

Predicted Molecular Ion (M⁺) for C₈H₄⁷⁹BrNO: m/z ≈ 209

Predicted Molecular Ion (M+2⁺) for C₈H₄⁸¹BrNO: m/z ≈ 211

Fragmentation Pattern:

The primary fragmentation pathway is expected to be the cleavage of the bond between the

carbonyl group and the phenyl ring, or the loss of the cyanide group.

Loss of CN: [M - CN]⁺ = C₇H₄BrO⁺ (m/z ≈ 183/185)

Formation of 4-bromobenzoyl cation: [C₇H₄BrO]⁺ (m/z ≈ 183/185)

Loss of CO and CN: [M - CO - CN]⁺ = C₆H₄Br⁺ (m/z ≈ 155/157)

[C8H4BrNO]+.
m/z ≈ 209/211

[C7H4BrO]+
m/z ≈ 183/185

- CN

[C6H4Br]+
m/z ≈ 155/157

- CO

Click to download full resolution via product page
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Caption: Predicted mass spectrometry fragmentation pathway.

Conclusion
The spectroscopic data presented in this guide provides a comprehensive framework for the

structural characterization of 4-bromobenzoyl cyanide. The ¹H NMR data confirms the

substitution pattern of the aromatic ring. While experimental ¹³C NMR and IR data are not

readily available, predictions based on established principles provide a reliable basis for

spectral interpretation. The predicted mass spectrum, with its characteristic isotopic pattern for

bromine and logical fragmentation pathways, further solidifies the structural assignment. This

guide serves as a valuable resource for scientists working with 4-bromobenzoyl cyanide,

enabling them to confidently verify its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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